Cas no 51795-72-3 (Phosphonic acid, (3-methyl-2-butenyl)-, diethyl ester)

• Product Name: Phosphonic acid, (3-methyl-2-butenyl)-, diethyl ester
• CAS No: 51795-72-3
• MF: C₉H₁₉O₃P
• MW: 206.219124078751
• CID: 361374
• PubChem ID: 11106521
• Update Time: 2025-04-19

Phosphonic acid, (3-methyl-2-butenyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (3-methyl-2-butenyl)-, diethyl ester
• 1-diethoxyphosphoryl-3-methylbut-2-ene
• DTXSID60455411
• diethyl 3-methyl-2-butenylphosphonate
• 51795-72-3
• Diethyl (3-methylbut-2-en-1-yl)phosphonate
• AKOS024264221
• SCHEMBL2458072

• Inchi： 1S/C9H19O3P/c1-5-11-13(10,12-6-2)8-7-9(3)4/h7H,5-6,8H2,1-4H3
• InChI Key： ROHAZABGEKHYAR-UHFFFAOYSA-N
• SMILES： P(C/C=C(\C)/C)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 206.10727
• Monoisotopic Mass: 206.10718146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53